Cas no 1153354-75-6 (3-(2,5-difluorophenyl)-2-oxopropanoic acid)

• Product Name: 3-(2,5-difluorophenyl)-2-oxopropanoic acid
• CAS No: 1153354-75-6
• MF: C₉H₆F₂O₃
• MW: 200.138949871063
• CID: 5756161
• PubChem ID: 43444869
• Update Time: 2024-01-14

3-(2,5-difluorophenyl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-difluorophenyl)-2-oxopropanoic acid
• 1153354-75-6
• SY339291
• EN300-1841334
• MFCD12171611

• Inchi： 1S/C9H6F2O3/c10-6-1-2-7(11)5(3-6)4-8(12)9(13)14/h1-3H,4H2,(H,13,14)
• InChI Key： ULZBRPLCDFOHES-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1CC(C(=O)O)=O)F

Computed Properties

• Exact Mass: 200.02850037g/mol
• Monoisotopic Mass: 200.02850037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpyruvic acid derivatives